An In-depth Technical Guide to 3-Cyclohexylthiophene: Properties, Synthesis, and Applications
An In-depth Technical Guide to 3-Cyclohexylthiophene: Properties, Synthesis, and Applications
Introduction: Unveiling 3-Cyclohexylthiophene
3-Cyclohexylthiophene is a substituted thiophene derivative that has garnered significant interest within the scientific community. As a fundamental building block, it serves as a crucial monomer for the synthesis of poly(3-alkylthiophenes) (P3ATs), a class of conducting polymers renowned for their applications in organic electronics.[1][2] The incorporation of the cyclohexyl group imparts unique solubility, processability, and morphological characteristics to the resulting polymers, making them highly suitable for devices such as organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and sensors.[2][3][4] This guide provides a comprehensive overview of the core properties, synthesis, characterization, and applications of 3-Cyclohexylthiophene, tailored for researchers and professionals in materials science and drug development.
Synthesis and Purification: Crafting the Monomer
The synthesis of 3-alkylthiophenes, including 3-Cyclohexylthiophene, is predominantly achieved through transition metal-catalyzed cross-coupling reactions.[5] The choice of synthetic route is critical as it dictates the yield, purity, and scalability of the process.
Dominant Synthetic Pathways
The most prevalent and effective methods for synthesizing 3-alkylthiophenes from 3-halothiophene precursors are Kumada, Suzuki, and Negishi cross-coupling reactions.[5]
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Kumada Cross-Coupling: This reaction involves the coupling of a Grignard reagent (alkylmagnesium halide) with an organic halide, catalyzed by a nickel or palladium complex.[5][6] It is a direct and efficient one-step method for generating carbon-carbon bonds.[5] The reaction of 3-bromothiophene with cyclohexylmagnesium bromide in the presence of a nickel catalyst, such as [1,3-Bis(diphenylphosphino)propane]dichloro Nickel(II) (Ni(dppp)Cl2), is a common approach.[7][8] An important consideration is that the use of solvents like 2-methyl-tetrahydrofuran can significantly reduce the formation of dithienyl side-products, leading to nearly quantitative yields.[7]
-
Suzuki Cross-Coupling: This method utilizes an organoboron reagent (boronic acid or ester) and an organic halide, coupled in the presence of a palladium catalyst and a base. While it often requires an additional step to prepare the boronic acid, the Suzuki coupling is known for its high functional group tolerance.
-
Negishi Cross-Coupling: This pathway employs an organozinc reagent, which is coupled with an organic halide using a palladium or nickel catalyst.
The selection among these methods often depends on the availability of starting materials, desired scale, and tolerance for different functional groups.[5]
A Validating Workflow for Synthesis and Purification
A robust synthesis protocol includes self-validating steps to ensure the integrity of the final product.
Caption: A generalized workflow for the synthesis and validation of 3-Cyclohexylthiophene.
Following the reaction, purification is typically achieved by distillation or column chromatography.[6] The purity of the final product must be rigorously checked using techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[6]
Physicochemical and Spectroscopic Properties
A thorough understanding of the fundamental properties of 3-Cyclohexylthiophene is essential for its application.
Core Physicochemical Data
| Property | Value | Source |
| Molecular Formula | C₁₀H₁₄S | Generic |
| Molar Mass | 166.28 g/mol | Generic |
| Appearance | Colorless to pale yellow liquid | Generic |
| Boiling Point | ~235-237 °C at 760 mmHg | Varies by source |
| Density | ~1.00 g/mL at 25 °C | Varies by source |
| Refractive Index | ~1.53 | Varies by source |
Spectroscopic Fingerprint
Spectroscopic analysis provides the definitive identification of 3-Cyclohexylthiophene.
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¹H NMR Spectroscopy: The proton NMR spectrum is a key tool for structural confirmation. The spectrum will show characteristic signals for the protons on the thiophene ring and the cyclohexyl group. The thiophene protons typically appear as multiplets in the aromatic region (~6.8-7.2 ppm). The protons of the cyclohexyl group will be observed in the aliphatic region (~1.2-2.8 ppm). It's important to note that complex splitting patterns can arise due to strong coupling effects between adjacent methylene groups in the alkyl chain.[9]
-
¹³C NMR Spectroscopy: The carbon NMR spectrum provides complementary information, showing distinct peaks for each carbon environment in the molecule.
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Mass Spectrometry (MS): The mass spectrum will exhibit a molecular ion peak (M+) corresponding to the molecular weight of the compound (m/z = 166).
Reactivity and Polymerization
The chemical reactivity of 3-Cyclohexylthiophene is centered around the thiophene ring, which can undergo various reactions, most notably polymerization.
Key Reactive Sites
The thiophene ring has specific positions that are susceptible to electrophilic substitution and metalation, which are crucial for polymerization.
Caption: Reactive α-positions (C2 and C5) on the 3-Cyclohexylthiophene ring.
Polymerization to Poly(3-cyclohexylthiophene)
3-Cyclohexylthiophene serves as a monomer for the synthesis of poly(3-cyclohexylthiophene), a key material in organic electronics. The polymerization typically proceeds via methods that ensure a high degree of regioregularity (head-to-tail coupling), which is critical for the polymer's electronic properties.[8]
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Grignard Metathesis (GRIM) Polymerization: This is a widely used method for producing highly regioregular poly(3-alkylthiophenes).[1][2] The process involves the formation of a Grignard reagent from a dihalo-3-alkylthiophene monomer, followed by nickel-catalyzed polymerization.[10] This "living" polymerization method allows for good control over the polymer's molecular weight.[1][11]
-
Oxidative Polymerization: Chemical oxidative polymerization, often using ferric chloride (FeCl₃), is another route to synthesize poly(3-alkylthiophenes).[12][13]
The resulting polymer, poly(3-cyclohexylthiophene), is a p-type semiconducting material.[14] Its properties, such as charge carrier mobility and light absorption, are highly dependent on the regioregularity and molecular weight of the polymer chains.[3][15]
Applications in Research and Development
The unique properties of 3-Cyclohexylthiophene and its corresponding polymer make them valuable in several high-technology fields.
-
Organic Electronics: Poly(3-alkylthiophenes), derived from monomers like 3-Cyclohexylthiophene, are extensively used in organic field-effect transistors (OFETs), organic photovoltaic (OPV) cells, and organic light-emitting diodes (OLEDs).[1][2] The cyclohexyl side chain enhances solubility in organic solvents, facilitating solution-based processing techniques like spin coating and inkjet printing.[3]
-
Drug Development and Bioelectronics: While less common, thiophene derivatives are explored in medicinal chemistry for their diverse biological activities. Furthermore, the biocompatibility and semiconducting properties of polymers like poly(3-hexylthiophene) have led to their use in bioelectronic applications, such as biosensors and platforms for tissue engineering.[14]
Detailed Experimental Protocols
Protocol: Nickel-Catalyzed Kumada Coupling for 3-Cyclohexylthiophene Synthesis
-
Materials: 3-Bromothiophene, Magnesium turnings, Iodine (crystal), Cyclohexyl bromide, [1,3-Bis(diphenylphosphino)propane]dichloro Nickel(II) (Ni(dppp)Cl₂), Anhydrous Tetrahydrofuran (THF) or 2-Methyl-THF, Diethyl ether, Saturated aqueous NH₄Cl solution, Anhydrous MgSO₄.
-
Procedure:
-
Grignard Reagent Preparation: In a flame-dried, three-necked flask under an inert atmosphere (N₂ or Ar), add magnesium turnings. Add a small crystal of iodine and gently warm to activate the magnesium.
-
Add a solution of cyclohexyl bromide in anhydrous THF dropwise to the magnesium turnings. Maintain a gentle reflux. After the addition is complete, continue to stir until the magnesium is consumed.
-
Coupling Reaction: In a separate flame-dried flask, dissolve 3-bromothiophene and a catalytic amount of Ni(dppp)Cl₂ in anhydrous THF.
-
Cool the 3-bromothiophene solution to 0 °C in an ice bath.
-
Slowly add the prepared cyclohexylmagnesium bromide solution to the cooled 3-bromothiophene solution via cannula.
-
Allow the reaction to warm to room temperature and stir overnight.
-
Workup: Quench the reaction by slowly adding saturated aqueous NH₄Cl solution.
-
Extract the aqueous layer with diethyl ether (3x).
-
Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.
-
Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. Purify the crude product by vacuum distillation or column chromatography.
-
Validation: Confirm the structure and purity of the product using GC-MS and ¹H NMR.
-
Protocol: Characterization by ¹H NMR Spectroscopy
-
Sample Preparation: Dissolve a small amount (~5-10 mg) of the purified 3-Cyclohexylthiophene in deuterated chloroform (CDCl₃) in an NMR tube.
-
Data Acquisition: Acquire the ¹H NMR spectrum on a spectrometer (e.g., 400 MHz).
-
Data Analysis:
-
Identify the signals corresponding to the three thiophene protons (typically between δ 6.8 and 7.2 ppm).
-
Identify the signals for the methine proton and the ten methylene protons of the cyclohexyl group (typically between δ 1.2 and 2.8 ppm).
-
Integrate the peaks to confirm the proton ratios.
-
Analyze the coupling patterns to further confirm the structure.
-
Safety and Handling
Proper handling of 3-Cyclohexylthiophene and its precursors is crucial for laboratory safety.
-
General Precautions: Handle in a well-ventilated area, preferably in a chemical fume hood.[16][17] Wear appropriate personal protective equipment (PPE), including safety goggles with side shields, chemical-resistant gloves, and a lab coat.[16][17]
-
Hazards: 3-Alkylthiophenes may cause skin and eye irritation.[16] Inhalation of vapors should be avoided.[16] Many organosulfur compounds have a strong, unpleasant odor.[18]
-
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away from incompatible materials such as strong oxidizing agents.[17][19]
-
Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.
Conclusion
3-Cyclohexylthiophene is a pivotal monomer in the field of organic electronics and materials science. Its synthesis, primarily through efficient cross-coupling reactions like the Kumada coupling, provides the foundation for producing high-performance conducting polymers. A comprehensive understanding of its physicochemical properties, spectroscopic signature, and reactivity is essential for its effective utilization in the development of advanced materials for electronic and biomedical applications. Adherence to rigorous synthesis, purification, and characterization protocols, coupled with stringent safety practices, will ensure the reliable and safe application of this versatile chemical building block.
References
- Inal, S., et al. (2017). Poly(3-hexylthiophene) nanostructured materials for organic electronics applications. Materials Science and Engineering: R: Reports, 121, 1-20.
- Ali, A. H., et al. (2018). Synthesis and Characterization of poly(3-hexylthiophene). Journal of Physics: Conference Series, 1003, 012079.
- McCullough, R. D., & Loewe, R. S. (1999). Regioregular, Head-to-Tail Coupled Poly(3-alkylthiophenes) Made Easy by the GRIM Method: Investigation of the Reaction and the Origin of Regioselectivity. Macromolecules, 32(20), 6856–6863.
- Babel, A., & Jenekhe, S. A. (2006). Improved process for the kumada coupling reaction. Google Patents. EP1836184B1.
- Lee, J. K., et al. (2011). Synthesis and Characterization of Poly(3-hexylthiophene)
-
ResearchGate. (n.d.). Poly(3-Hexylthiophene) Nanostructured Materials for Organic Electronics Applications. Retrieved from [Link]
-
ResearchGate. (n.d.). (a) 1 H NMR spectrum of poly(3-hexyl thiophene). (b) Solid state 13 C.... Retrieved from [Link]
- Promsawat, M., et al. (2022). Synthesis of Highly Conductive Poly(3-hexylthiophene)
- Catellani, M., et al. (2017). Π-Stacking Signature in NMR Solution Spectra of Thiophene-Based Conjugated Polymers. The Journal of Physical Chemistry B, 121(38), 9014-9023.
- Gualandi, I., et al. (2023). Poly(3-hexylthiophene) as a versatile semiconducting polymer for cutting-edge bioelectronics.
-
ResearchGate. (n.d.). The Synthesis of Conjugated Polythiophenes by Kumada Cross-Coupling. Retrieved from [Link]
- Gila, A., et al. (2021).
- Saunders, M., et al. (1995). 3He NMR as a sensitive probe of fullerene reactivity: [2 + 2] photocycloaddition of 3-methyl-2-cyclohexenone to C70. Journal of the American Chemical Society, 117(29), 7726–7733.
-
Organic Chemistry Portal. (n.d.). Thiophene synthesis. Retrieved from [Link]
- Wang, Y., et al. (2016). Synthesis and Characterization of Polythiophene Derivatives with Different Alkyl Substitution Groups.
- McCullough, R. D., & Williams, S. P. (1999). Regioregular, Head-to-Tail Coupled Poly(3-alkylthiophenes) Made Easy by the GRIM Method: Investigation of the Reaction and the Origin of Regioselectivity. Carnegie Mellon University Research Showcase.
- Kim, D. H., et al. (2014). Molecular Weight-Dependent Physical and Photovoltaic Properties of Poly(3-alkylthiophene)s with Butyl, Hexyl, and Octyl Side-Chains. Polymers, 6(11), 2781-2796.
- Kim, H., et al. (2021). Controlled Synthesis of Poly[(3-alkylthio)thiophene]s and Their Application to Organic Field-Effect Transistors. ACS Applied Materials & Interfaces, 13(27), 32087–32096.
-
Chemistry Stack Exchange. (2018). NMR spectrum of 3-hexylthiophene: why is the methyl group not a triplet?. Retrieved from [Link]
-
ResearchGate. (2022). Synthesis of Highly Conductive Poly(3-hexylthiophene) by Chemical Oxidative Polymerization Using Surfactant Templates. Retrieved from [Link]
- Komuro, K., et al. (2017). Studies on the Properties of Poly(3-alkylthiophene) Copolymerized by a Small Amount of Thiophene Derivative Bearing a Cyclic Siloxane Moiety at the Side Chain. Bulletin of the Chemical Society of Japan, 90(8), 907-913.
- Tassone, C. J., et al. (2013). Controlled synthesis of poly(3-hexylthiophene) in continuous flow. Polymer Chemistry, 4(14), 3929-3934.
Sources
- 1. Poly(3-hexylthiophene) nanostructured materials for organic electronics applications - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Molecular Weight-Dependent Physical and Photovoltaic Properties of Poly(3-alkylthiophene)s with Butyl, Hexyl, and Octyl Side-Chains - PMC [pmc.ncbi.nlm.nih.gov]
- 3. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
- 4. mdpi.com [mdpi.com]
- 5. pdf.benchchem.com [pdf.benchchem.com]
- 6. pubs.acs.org [pubs.acs.org]
- 7. EP1836184B1 - Improved process for the kumada coupling reaction - Google Patents [patents.google.com]
- 8. chem.cmu.edu [chem.cmu.edu]
- 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
- 10. Controlled synthesis of poly(3-hexylthiophene) in continuous flow - PMC [pmc.ncbi.nlm.nih.gov]
- 11. researchgate.net [researchgate.net]
- 12. Synthesis of Highly Conductive Poly(3-hexylthiophene) by Chemical Oxidative Polymerization Using Surfactant Templates - PMC [pmc.ncbi.nlm.nih.gov]
- 13. researchgate.net [researchgate.net]
- 14. Poly(3-hexylthiophene) as a versatile semiconducting polymer for cutting-edge bioelectronics - PMC [pmc.ncbi.nlm.nih.gov]
- 15. Synthesis and Characterization of Polythiophene Derivatives with Different Alkyl Substitution Groups | Scientific.Net [scientific.net]
- 16. downloads.ossila.com [downloads.ossila.com]
- 17. fishersci.com [fishersci.com]
- 18. fishersci.com [fishersci.com]
- 19. fishersci.com [fishersci.com]
